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Compound of Interest

Compound Name: 3-Hydroxybenzylhydrazine
CAS No.: 637-33-2
Cat. No.: B1666290

Get Quote

Executive Safety Summary

o Chemical Identity: 3-Hydroxybenzylhydrazine Dihydrochloride (CAS: 81012-99-9).[1][2][3]
[41[5][6]

o Primary Hazards: Acute Toxicity (Oral/Dermal/Inhalation), Serious Eye Damage, Respiratory
Irritation.[1] Hydrazine derivatives are suspected carcinogens and potent sensitizers.[1][2]

o Immediate Prohibition:NEVER dispose of this compound down the drain. Even dilute
solutions are toxic to aquatic life (LC50 < 1 mg/L for related hydrazines).[1][2]

» Disposal Method: High-temperature incineration via a licensed hazardous waste contractor is
the only acceptable method for bulk disposal.[1][2] Chemical deactivation is reserved strictly

for spill cleanup and trace residues.[1][2]

Chemical Profile & Hazard Identification

Understanding the "enemy" is the first step in safety.[1][2] This compound is a hydrazine
derivative, meaning it possesses a nitrogen-nitrogen (N-N) bond that is both chemically
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reactive and biologically active.[1][2][7]

Property Specification

Critical Safety Implication

CAS Number 81012-99-9

Unique identifier for waste

manifesting.[1][2]

Solid (Powder),
Dihydrochloride Salt

Form

The salt form is more stable
than the free base but still

acidic and corrosive.[1]

Reactivity Reducing Agent

Incompatible with Oxidizers
(Nitric acid, Peroxides).[1][2]
Risk of violent reaction or

explosion.[1][2]

Toxicity Class 6.1 (Toxic)

Potent inhibitor of L-aromatic
amino acid decarboxylase;

affects CNS neurochemistry.[1]

[2]

Waste Code Non-Listed (Characteristic)

Not P- or U-listed by name, but
regulated as Toxic Hazardous

Waste due to characteristics.

[1](2]

Pre-Disposal Handling & Segregation

Proper segregation prevents accidental binary reactions in the waste stream.[1][2]

e Segregation Rule: Store waste 3-Hydroxybenzylhydrazine in a separate secondary

container.

o Absolute Incompatibilities: Do not mix in waste carboys containing:

[¢]

Oxidizing acids (Nitric, Chromic, Perchloric).[1][2]

[¢]

o

Hypochlorites (Bleach) — unless actively performing a controlled deactivation.[1][2]

Heavy metals (Copper, Iron) — can catalyze rapid decomposition.[1][2]
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Diagram 1: Waste Segregation Logic

This decision tree illustrates the critical segregation logic required to prevent accidents during
storage.

3-Hydroxybenzylhydrazine Waste

dentify Stream

Process

Compatible Organic Solvents
(Methanol, DMSO)

Solid Waste \ Oxidizers (HNO3, H202) Heavy Metals (Cu, Fe)

STOP: EXPLOSION RISK
Do Not Mix

Safe for Combined
Organic Waste Stream

Click to download full resolution via product page

Caption: Segregation logic flow. Red paths indicate high-risk combinations that must be
avoided to prevent exothermic runaway or gas evolution.[1]

Disposal Protocols
Scenario A: Bulk Solid or Stockpile Disposal (Preferred)

Objective: Transfer liability and risk to a professional incineration facility.[1][2]

o Container: Keep in original glass container if possible. If transferring, use a high-density
polyethylene (HDPE) or glass jar with a tight-fitting screw cap.[1][2]

e Labeling: Attach a hazardous waste tag immediately.[1][2]
o Constituents: "3-Hydroxybenzylhydrazine Dihydrochloride"[1][3][4][5][6]

o Hazards: "Toxic," "Irritant."[1][2]
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Storage: Place the container in a sealed secondary containment bag (Ziploc type) to capture
any dust.

Hand-off: Request pickup from your EHS (Environmental Health & Safety) department.[1][2]

Scenario B: Spill Cleanup & Deactivation (Emergency Only)

Objective: Chemically destroy the hydrazine functionality to render the spill safe for cleaning.

Mechanism: Oxidative cleavage of the N-N bond using Sodium Hypochlorite (Bleach).[1][2]

Warning: This reaction is exothermic and generates Nitrogen gas.[1][2] Good ventilation is
mandatory.[1][2][8][9]

Protocol:

PPE: Wear double nitrile gloves, safety goggles, and a lab coat.[1][2] If powder is airborne,
use an N95 or P100 respirator.[1][2]

Containment: Isolate the spill area.

Preparation: Prepare a fresh 10% Bleach solution (Sodium Hypochlorite).[1][2]

Application:

o For Solids: Gently cover the spill with wet paper towels to prevent dust.[1][2] Pour the
bleach solution over the towels.[1][2]

o For Liquids: Pour bleach solution around the perimeter of the spill, then work inward.[2]

Reaction Time: Allow to sit for 30 minutes. You may see bubbling (Nitrogen gas release).[1]

[2]
Cleanup: Absorb the slurry with vermiculite or spill pads.[1][2]

Final Disposal: Place all soaked materials into a hazardous waste bag. Label as
"Deactivated Hydrazine Spill Debris - Oxidized."[1][2]

Diagram 2: Deactivation Workflow

Visualizing the chemical breakdown during spill cleanup.[1][2]
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Caption: The chemical pathway of hydrazine deactivation.[1][2] Note the generation of Nitrogen
gas (red node), requiring open ventilation during the process.[1]

Regulatory & Transport Information

When preparing the waste for transport by your disposal vendor, ensure the manifest reflects
the following classifications.

« UN Number:UN 2811 (Toxic solid, organic, n.0.s.) is the most accurate classification for
organic hydrazines.[1] Note: Some vendors may use UN 3288 (Toxic solid, inorganic, n.o.s.)
if they classify based on the hydrochloride salt nature, but UN 2811 is chemically precise.

» Proper Shipping Name: Toxic solid, organic, n.o.s. (3-Hydroxybenzylhydrazine
dihydrochloride).[1]

e Hazard Class: 6.1
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o Packing Group: Il (Low danger) or Il (Medium danger) - Treat as PG Il to be conservative
unless specific LD50 data proves otherwise.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Standard Operating Procedure: Disposal of 3-
Hydroxybenzylhydrazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666290/docs#standard-operating-procedure-
disposal-of-3-hydroxybenzylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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